Cas no 13533-59-0 (METHYLTRIDODECYLAMMONIUM NITRATE)

• Product Name: METHYLTRIDODECYLAMMONIUM NITRATE
• CAS No: 13533-59-0
• Molecular Formula: C₃₇H₇₈N+^.NO₃-
• Molecular Weight: 599.02682
• CID: 119707
• PubChem ID: 329770065

METHYLTRIDODECYLAMMONIUM NITRATE Properties

Names and Identifiers

• METHYLTRIDODECYLAMMONIUM NITRATE
• tridodecyl(methyl)azanium,nitrate
• Tridodecylmethylammonium nitrate
• tridodecyl(methyl)azanium;nitrate
• SCHEMBL3175195
• Methyl tridodecylammonium nitrate
• DTXSID00585024
• 13533-59-0
• Tridodecylmethylammonium nitrate, Selectophore(TM), >=99.0%
• J-006685
• N,N-Didodecyl-N-methyldodecan-1-aminium nitrate
• DB-344435

• MDL： MFCD00145447
• InChIKey： AMIVMTKBZPOVKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C37H78N.NO3/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;2-1(3)4/h5-37H2,1-4H3;/q+1;-1
• SMILES： [N+]([O-])([O-])=O.C[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 598.60100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 33
• Monoisotopic Mass: 598.60124435g/mol
• Heavy Atom Count: 42
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• LogP: 13.47980
• PSA: 68.88000
• Melting Point: 89-91 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates